Cas no 2228352-13-2 (1-(Furan-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(Furan-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228352-13-2
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 5771062
• PubChem ID: 165706988
• Update Time: 2025-08-02

1-(Furan-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228352-13-2
• 1-(furan-2-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1832608
• 1-(Furan-2-yl)-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C9H8O4/c10-6-4-9(5-6,8(11)12)7-2-1-3-13-7/h1-3H,4-5H2,(H,11,12)
• InChI Key： ZLHKJAQZGIHEOC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 180.04225873g/mol
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.5Ų

Additional information on 1-(Furan-2-yl)-3-oxocyclobutane-1-carboxylic acid

1-(Furan-2-yl)-3-oxocyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(Furan-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228352-13-2) is a unique organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its cyclobutane ring fused with a furan moiety and a carboxylic acid group, has garnered attention due to its versatile chemical properties and promising applications in drug discovery, material synthesis, and environmental chemistry. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural dynamics and functional attributes.

Structural Insights and Synthesis

The molecular structure of 1-(Furan-2-yl)-3-oxocyclobutane-1-carboxylic acid is defined by a cyclobutane ring system, which introduces significant ring strain due to its non-planar geometry. This strain is partially alleviated by the conjugation with the furan ring, enhancing the compound's stability and reactivity. The carboxylic acid group further contributes to its polar nature, making it amenable to various chemical transformations.

Recent studies have focused on optimizing the synthesis of this compound, employing novel catalytic systems and green chemistry principles. For instance, researchers have successfully utilized microwave-assisted synthesis to achieve higher yields and reduced reaction times. These advancements not only improve the scalability of production but also align with contemporary sustainability goals in chemical manufacturing.

Chemical Properties and Reactivity

The compound exhibits distinctive chemical properties that make it a valuable building block in organic synthesis. Its reactivity is influenced by the electron-withdrawing effects of the furan ring and the carboxylic acid group, which facilitate nucleophilic attack and electrophilic substitution reactions. Recent investigations have demonstrated its utility as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory agents.

Moreover, the compound's ability to form stable metal complexes has opened new avenues in coordination chemistry. For example, its interaction with transition metals like copper(II) and zinc(II) has been explored for potential applications in catalysis and sensing technologies.

Applications in Drug Discovery

The potential of 1-(Furan-2-yl)-3-oxocyclobutane-1-carboxylic acid in drug discovery has been a focal point of recent research efforts. Its unique structural features enable it to serve as a scaffold for designing bioactive compounds with enhanced pharmacokinetic profiles. For instance, derivatives of this compound have shown promise as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's.

Preliminary in vitro studies have highlighted its ability to modulate cellular signaling pathways without significant cytotoxicity, suggesting potential therapeutic applications. Ongoing clinical trials are exploring its efficacy as a lead compound for developing novel anti-cancer agents.

Environmental Chemistry and Sustainability

In addition to its role in drug discovery, 1-(Furan-2-yl)-3 oxocyclobutane 1 carboxylic acid has emerged as an intriguing candidate for environmental applications. Its ability to act as a chelating agent makes it suitable for heavy metal remediation from contaminated water sources. Recent studies have demonstrated its effectiveness in removing lead(II) ions from aqueous solutions through ligand exchange mechanisms.

Furthermore, the compound's biodegradability has been assessed under various environmental conditions, revealing favorable degradation kinetics under aerobic conditions. These findings underscore its potential as an eco-friendly alternative to traditional chelating agents.

Conclusion

In summary, 1-(Furan 2 yl) 3 oxocyclobutane 1 carboxylic acid (CAS No 2228352 13 2) stands out as a multifaceted organic compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and functionalization techniques, positions it as a key player in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to environmental science.